Tsugafolin

• IUPAC Name: (2S)-7-hydroxy-5-methoxy-2-(4-methoxyphenyl)-2,3-dihydrochromen-4-one
• InChI: InChI=1S/C17H16O5/c1-20-12-5-3-10(4-6-12)14-9-13(19)17-15(21-2)7-11(18)8-16(17)22-14/h3-8,14,18H,9H2,1-2H3/t14-/m0/s1
• InChI Key: KFGFEKHSEPSVNO-AWEZNQCLSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2CC(=O)C3=C(O2)C=C(C=C3OC)O
• Isomeric SMILES: COC1=CC=C(C=C1)[C@@H]2CC(=O)C3=C(O2)C=C(C=C3OC)O
• Molecular Formula: C17H16O5
• Molecular Weight: 300.30 g/mol
• CAS No.: 66568-97-6

Description

CID 45273057 is a natural product found in Carpesium lipskyi, Pityrogramma ebenea, and other organisms with data available.

Scientific Research Applications

• Anti-Inflammatory and Anti-Asthmatic Properties : Ganoderma tsugae, which contains Tsugafolin, has demonstrated anti-inflammatory effects in vivo, particularly in bronchoalveolar inflammation, which suggests potential therapeutic applications for allergic asthma (Lin, Chen, Chiang, & Lin, 2006).

• Anticancer Effects : Extracts of Ganoderma tsugae, including this compound, have been found to inhibit colorectal cancer cell proliferation by causing G(2)/M cell cycle arrest. This indicates a possible therapeutic use of Ganoderma tsugae for treating colorectal cancer (Hsu et al., 2008).

• Flavor Components : this compound has been identified as a non-volatile flavor component in Ganoderma tsugae, which is used in nutraceuticals and functional foods (Tseng, Lee, Li, & Mau, 2005).

• Anti-HIV Activity : this compound, found in Vitex leptobotrys, exhibits weak anti-HIV activity, providing a potential lead for developing new anti-HIV agents (Pan et al., 2014).

• Immunomodulatory and Antitumor Activities : Ganoderma tsugae, which contains this compound, has been evaluated for its immunomodulatory and antitumor activities, showing significant effects in human breast cancer cells and murine lymphocytes (Yue et al., 2006).

• Inhibition of Angiogenesis in Cancer Cells : Ganoderma tsugae methanol extract, containing this compound, inhibits the expression of epidermal growth factor receptor (EGFR) and vascular endothelial growth factor (VEGF) in epidermoid carcinoma cells, suggesting a role in inhibiting tumor angiogenesis (Hsu et al., 2009).

Mechanism of Action

Target of Action

Tsugafolin, also known as Atuzaginstat , is a compound that has been under investigation in clinical trials for Alzheimer’s Disease . It has also been identified as a dehydroflavone with weak anti-HIV activity . .

Mode of Action

As a dehydroflavone, it may interact with its targets in a manner similar to other flavonoids, which are known to interact with a variety of enzymes, receptors, and cell signaling pathways . .

Biochemical Pathways

They are known to have antioxidant, anti-inflammatory, and anti-cancer properties, and can modulate cell signaling pathways

Pharmacokinetics

These properties are crucial in determining the bioavailability of a drug, which is the proportion of the drug that enters the circulation when introduced into the body and so is able to have an active effect

Result of Action

As a dehydroflavone with weak anti-hiv activity, it may have some effect on the replication of the hiv virus

Action Environment

It is known that environmental factors such as temperature, light, humidity, and soil fertility can affect the production of secondary metabolites in plants As this compound is a plant-derived compound, its production and efficacy may be influenced by these environmental factors

Biochemical Analysis

Cellular Effects

Tsugafolin influences various cellular processes, including cell signaling pathways, gene expression, and cellular metabolism. In HIV-infected cells, this compound inhibits viral replication by targeting the reverse transcriptase enzyme. This inhibition leads to a decrease in viral load and an improvement in cell function. Furthermore, this compound has been observed to modulate gene expression related to immune response and inflammation, potentially enhancing the host’s ability to combat viral infections .

Molecular Mechanism

The molecular mechanism of this compound involves its binding interactions with biomolecules, particularly HIV reverse transcriptase. By binding to the enzyme’s active site, this compound inhibits its activity, preventing the conversion of viral RNA into DNA. This inhibition disrupts the viral replication cycle, reducing the overall viral load. Additionally, this compound may influence other cellular enzymes and proteins, contributing to its overall antiviral effects .

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound have been observed to change over time. This compound is relatively stable under standard storage conditions, but its activity may degrade over extended periods. Long-term studies have shown that this compound maintains its anti-HIV activity for several weeks, with a gradual decrease in potency. These findings suggest that this compound’s stability and efficacy need to be considered when designing experiments and therapeutic applications .

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, this compound exhibits weak anti-HIV activity without significant cytotoxicity. At higher doses, this compound may cause adverse effects, including toxicity and disruption of normal cellular functions. Threshold effects have been observed, where the compound’s efficacy plateaus at certain concentrations, indicating the need for careful dosage optimization in therapeutic applications .

Transport and Distribution

Within cells and tissues, this compound is transported and distributed through various mechanisms. It interacts with transporters and binding proteins that facilitate its uptake and localization. This compound’s distribution is influenced by its chemical properties, including solubility and affinity for cellular membranes. Studies have shown that this compound accumulates in specific tissues, such as the liver and spleen, where it exerts its biological effects .

Subcellular Localization

This compound’s subcellular localization plays a crucial role in its activity and function. It is directed to specific compartments or organelles through targeting signals and post-translational modifications. This compound has been observed to localize in the cytoplasm and nucleus, where it interacts with cellular enzymes and proteins. This localization is essential for its antiviral activity, as it allows this compound to effectively inhibit HIV reverse transcriptase and modulate gene expression .

Customer Q & A

Q1: What are the structural characteristics of Tsugafolin?

A1: this compound is a flavanone, a class of flavonoids. Its chemical structure consists of a diphenylpropane backbone (C6-C3-C6) with a specific arrangement of functional groups. While the provided research articles do not delve into detailed spectroscopic data for this compound, they do confirm its identity through comparison with existing literature. [, ]

Q2: Where has this compound been found in nature?

A2: The research papers highlight the presence of this compound in two different plant species:

• Goniothalamus gardneri: This plant, belonging to the Annonaceae family, was found to contain this compound in its aerial parts (leaves and stems). []
• Vitex leptobotrys: This plant species, also known for its medicinal properties, yielded this compound from its leaves and twigs. []

Q3: What biological activity has been associated with this compound?

A3: One of the research articles describes the evaluation of this compound for anti-HIV activity. While it showed weaker activity compared to other compounds isolated in the study, this compound demonstrated a moderate ability to inhibit HIV-1 replication with an IC50 value of 118 μM. Importantly, it did not exhibit cytotoxicity at the concentration tested (150 μM). [] This finding suggests this compound could be of interest for further research into its potential antiviral properties.